Cas no 7047-54-3 (Corymbol)

• Product Name: Corymbol
• CAS No: 7047-54-3
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 1080751
• Update Time: 2024-10-27

Corymbol Chemical and Physical Properties

Names and Identifiers

• Corymbol
• 2H-1-benzopyran-3-carboxylic acid, 7-ethoxy-2-oxo-, ethyl ester
• Ethyl 7-ethoxy-2-oxo-2H-chromene-3-carboxylate
• Corimbol
• (-)-Corymbol
• [16R,(-)]-Kaurane-6β,16α,17-triol
• Kaurane-6beta,16,17-triol
• Kaurane-6,16,17-triol, (6β)-

• Inchi： 1S/C14H14O5/c1-3-17-10-6-5-9-7-11(13(15)18-4-2)14(16)19-12(9)8-10/h5-8H,3-4H2,1-2H3
• InChI Key： DMNKCHLEKGSETQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC(OCC)=C2)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 322.25100

Experimental Properties

• Color/Form: Powder
• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 425.4±45.0 °C at 760 mmHg
• Flash Point: 190.6±28.8 °C
• Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
• PSA: 60.69000
• LogP: 3.11340
• pka: 14.36±0.70(Predicted)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Corymbol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives